Cas no 2344680-43-7 (5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride)

• Product Name: 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride
• CAS No: 2344680-43-7
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• CID: 5764942
• PubChem ID: 139022529
• Update Time: 2025-06-08

5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-7353227
• 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride
• 2344680-43-7

• Inchi： 1S/C12H8ClNO3/c13-12(15)9-6-11(17-14-9)7-1-2-10-8(5-7)3-4-16-10/h1-2,5-6H,3-4H2
• InChI Key： JFKXNJNRGARUQT-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC3=C(C=2)CCO3)ON=1)=O

Computed Properties

• Exact Mass: 249.0192708g/mol
• Monoisotopic Mass: 249.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride

Comprehensive Overview of 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride (CAS No. 2344680-43-7)

The compound 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride (CAS No. 2344680-43-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzofuran moiety linked to an oxazole carbonyl chloride group, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride is its role in the development of novel bioactive compounds. The benzofuran scaffold is known for its presence in various natural products and pharmaceuticals, exhibiting anti-inflammatory, antimicrobial, and anticancer properties. When combined with the reactive carbonyl chloride group, this compound becomes a versatile precursor for amide and ester formations, which are critical in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques rely on diverse chemical libraries to identify potential drug candidates, and this compound's structural complexity makes it an attractive candidate for such applications. Additionally, its compatibility with click chemistry and other modern synthetic methodologies further enhances its utility in research.

Another area where 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride shows promise is in the development of functional materials. The benzofuran core is often incorporated into organic semiconductors and luminescent materials, which are essential for optoelectronic devices. The reactive carbonyl chloride group allows for easy functionalization, enabling the creation of tailored materials with specific properties. This dual applicability in both life sciences and material science underscores the compound's broad relevance.

From a synthetic perspective, the preparation of 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride involves multi-step organic transformations, often starting from commercially available benzofuran derivatives. The final step typically involves the conversion of a carboxylic acid to the corresponding carbonyl chloride using reagents like thionyl chloride or oxalyl chloride. Researchers must carefully optimize reaction conditions to ensure high yield and purity, as impurities can significantly impact downstream applications.

Given the increasing focus on sustainable chemistry, there is also interest in developing greener synthetic routes for 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride. Techniques such as microwave-assisted synthesis and catalytic methods are being explored to reduce energy consumption and waste generation. These efforts align with the broader industry trend toward environmentally friendly processes without compromising efficiency or product quality.

In summary, 5-(2,3-Dihydro-1-benzofuran-5-yl)-1,2-oxazole-3-carbonyl chloride (CAS No. 2344680-43-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to innovate in these fields. As the scientific community continues to explore its applications, this compound is likely to remain a focal point of cutting-edge research.